Cas no 17763-78-9 (Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester)

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester structure

17763-78-9 structure

Product Name:Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester

CAS No:17763-78-9

Molecular Formula:C_₁₃H_₉F_₃O_₃S

Molecular Weight:302.26900

MDL:MFCD18379753

CID:1370154

PubChem ID:354333405

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
- 4-Biphenylyl Trifluoromethanesulfonate
- (4-phenylphenyl) trifluoromethanesulfonate
- 4-PHENYLPHENYL TRIFLATE
- 4-Biphenylyl Triflate
- Trifluoromethanesulfonic Acid 4-Biphenylyl Ester
- RJFYGCJTUUXOOF-UHFFFAOYSA-N
- DS-10400
- [1,1'-BIPHENYL]-4-YL TRIFLUOROMETHANESULFONATE
- 4-Phenylphenyltriflate
- CS-0198997
- 4-Biphenyl triflate
- Methanesulfonic acid, 1,1,1-trifluoro-, [1,1'-biphenyl]-4-yl ester
- 1,1'-Biphenyl-4-yl trifluoromethanesulfonate
- AKOS026672037
- A924842
- MFCD18379753
- SCHEMBL5532552
- B5012
- 17763-78-9
- T70439
- DTXSID90454432
- Trifluoromethanesulfonic acid 4-biphenylyl ester
- 4-Phenylphenyl triflate
- +Expand
- MDL： MFCD18379753
- InChIKey： RJFYGCJTUUXOOF-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H9F3O3S/c14-13(15,16)20(17,18)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
- SMILES： O=S(OC1=CC=C(C2=CC=CC=C2)C=C1)(C(F)(F)F)=O

Computed Properties

Exact Mass: 302.02200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 302.02244980g/mol
Heavy Atom Count: 20
Complexity: 400
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 51.8Å²

Experimental Properties

LogP: 4.66280
PSA: 51.75000
Melting Point: 52.0 to 56.0 deg-C

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Security Information

Symbol: GHS07
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Signal Word：Warning

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Customs Data

HS CODE：2906299090
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0025WC-250mg	Methanesulfonic acid, 1,1,1-trifluoro-, [1,1'-biphenyl]-4-yl ester	17763-78-9	95%	250mg	$32.00
A2B Chem LLC	AB00156-1g	Methanesulfonic acid, 1,1,1-trifluoro-, [1,1'-biphenyl]-4-yl ester	17763-78-9	95%	1g	$19.00	2024-04-20
Aaron	AR00264O-200mg	Methanesulfonic acid, 1,1,1-trifluoro-, [1,1'-biphenyl]-4-yl ester	17763-78-9		200mg	$14.00
abcr	AB505459-1g	4-Phenylphenyl triflate; .	17763-78-9		1g	€83.60
Alichem	A019109826-10g	4-Phenylphenyl triflate	17763-78-9	95%	10g	235.20 USD
Ambeed	A297991-1g	4-Phenylphenyl triflate	17763-78-9	95%	1g	$25.0	2024-08-03
Crysdot LLC	CD12131839-10g	4-Phenylphenyl triflate	17763-78-9	95+%	10g	$238	2024-07-24
eNovation Chemicals LLC	Y1232037-5G	(4-phenylphenyl) trifluoromethanesulfonate	17763-78-9	97%	5G	$190	2022-10-17
Fluorochem	062608-1g	4-Phenylphenyl triflate	17763-78-9	>98.0%(GC)	1g	￡24.00	2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT6035-250mg	(4-phenylphenyl) trifluoromethanesulfonate	17763-78-9	97%	250mg	￥158.0

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:17763-78-9)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17763-78-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:17763-78-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:17763-78-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Yuzhuo Wang,Lei Wang,Mingjie Chen,Youshao Tu,Yu Liu,Junliang Zhang Chem. Sci. 2021 12 8241
2. Three-component reductive conjugate addition/aldol tandem reaction enabled by nickel/photoredox dual catalysis

Hongping Zhao,Weiming Yuan Chem. Sci. 2023 14 1485

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:17763-78-9)Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester

Purity:99%

Quantity:25g

Price($):237.0

Cas no 17763-78-9 (Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester)

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Security Information

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Price

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Suppliers

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Related Literature

Related Categories

17763-78-9 (Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester) Related Products